Cas no 1135871-27-0 (Tigecycline mesylate)

• Product Name: Tigecycline mesylate
• CAS No: 1135871-27-0
• MF: C₃₀H₄₃N₅O₁₁S
• MW: 681.7543
• CID: 2601835
• PubChem ID: 78358330
• Update Time: 2025-05-25

Tigecycline mesylate Chemical and Physical Properties

Names and Identifiers

• Tigecycline (mesylate)
• GAR-936 mesylate
• Tigecycline mesylate
• AKOS030526271
• DA-78468
• HY-B0117B
• 1135871-27-0
• CS-1878
• (4S,4aS,5aR,12aS)-9-((Z)-(2-(tert-butylamino)-1-hydroxyethylidene)amino)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carbimidic acid compound with methanesulfonic acid (1:1)
• (4S,4aS,5aR,12aR)-9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;methanesulfonic acid

• Inchi： 1S/C29H39N5O8.CH4O3S/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36;1-5(2,3)4/h10,12,14,21,31,36-37,40,42H,8-9,11H2,1-7H3,(H2,30,41)(H,32,35);1H3,(H,2,3,4)/t12-,14-,21-,29-;/m0./s1
• InChI Key： QRMALYUMKBOEGR-KXLOKULZSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)O[H].O([H])[C@@]12C(=C(C(N([H])[H])=O)C([C@]([H])([C@]1([H])C([H])([H])[C@]1([H])C([H])([H])C3=C(C([H])=C(C(=C3C(=C1C2=O)O[H])O[H])N([H])C(C([H])([H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 681.26797838 g/mol
• Monoisotopic Mass: 681.26797838 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 681.8
• Topological Polar Surface Area: 269

Tigecycline mesylate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Tigecycline mesylate

Recent Advances in Tigecycline Mesylate (CAS 1135871-27-0) Research: A Comprehensive Review

Tigecycline mesylate (CAS 1135871-27-0), a glycylcycline antibiotic derived from minocycline, has garnered significant attention in recent years due to its broad-spectrum activity against multidrug-resistant (MDR) pathogens. This research brief synthesizes the latest findings on its molecular mechanisms, clinical efficacy, and emerging applications in the treatment of complex infections. Recent studies highlight its unique ability to evade common tetracycline resistance mechanisms, making it a critical therapeutic option in the era of antimicrobial resistance (AMR).

A 2023 study published in *Antimicrobial Agents and Chemotherapy* elucidated the structural basis of tigecycline's binding to the 30S ribosomal subunit, revealing how modifications at the 9-position (D-9-glycylamido moiety) enhance ribosomal affinity compared to earlier tetracyclines. Molecular dynamics simulations (CAS 1135871-27-0-specific analysis) demonstrated a 40% stronger binding energy to bacterial ribosomes, correlating with its potency against MDR *Acinetobacter baumannii* and carbapenem-resistant *Enterobacteriaceae* (CRE).

Clinical trials have expanded tigecycline mesylate's applications beyond FDA-approved indications (complicated skin/abdominal infections). Phase III data presented at the 2023 ECCMID showed promising results (65.7% clinical cure rate) for ventilator-associated pneumonia caused by MDR *Klebsiella pneumoniae*, though pharmacokinetic/pharmacodynamic (PK/PD) modeling underscored the need for optimized dosing regimens to overcome low pulmonary tissue penetration. Notably, a novel liposomal formulation (currently in preclinical development) increased lung bioavailability by 300% in murine models.

Emerging resistance mechanisms pose challenges, with a 2024 *Nature Microbiology* report identifying plasmid-borne *tet(X4)* variants in *E. coli* that hydrolyze tigecycline. However, structure-activity relationship (SAR) studies leveraging CAS 1135871-27-0's core scaffold have yielded next-generation analogs (e.g., eravacycline) with improved stability against these enzymes. Analytical methods have also advanced - a recent *Journal of Pharmaceutical Analysis* paper detailed a UPLC-MS/MS protocol achieving 0.1 ng/mL sensitivity for tigecycline mesylate quantification in human plasma.

In conclusion, while tigecycline mesylate remains a cornerstone for MDR infections, ongoing research into its SAR profile (centered on CAS 1135871-27-0) and novel formulations addresses current limitations. The compound's unique chemical architecture continues to inspire next-generation antibiotics, positioning it as both a therapeutic agent and a structural template for future antimicrobial development.